Cas no 2171799-50-9 (3-oxabicyclo3.2.0heptane-6-sulfonyl fluoride)

• Product Name: 3-oxabicyclo3.2.0heptane-6-sulfonyl fluoride
• CAS No: 2171799-50-9
• MF: C₆H₉FO₃S
• MW: 180.197264432907
• CID: 6334818
• PubChem ID: 165721035
• Update Time: 2025-06-14

3-oxabicyclo3.2.0heptane-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-oxabicyclo3.2.0heptane-6-sulfonyl fluoride
• 3-oxabicyclo[3.2.0]heptane-6-sulfonyl fluoride
• 2171799-50-9
• EN300-1451036

• Inchi： 1S/C6H9FO3S/c7-11(8,9)6-1-4-2-10-3-5(4)6/h4-6H,1-3H2
• InChI Key： CVBYWRWIWNHDNS-UHFFFAOYSA-N
• SMILES： S(C1CC2COCC21)(=O)(=O)F

Computed Properties

• Exact Mass: 180.02564348g/mol
• Monoisotopic Mass: 180.02564348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-oxabicyclo3.2.0heptane-6-sulfonyl fluoride

Recent Advances in the Study of 3-oxabicyclo[3.2.0]heptane-6-sulfonyl fluoride (CAS: 2171799-50-9) in Chemical Biology and Pharmaceutical Research

The compound 3-oxabicyclo[3.2.0]heptane-6-sulfonyl fluoride (CAS: 2171799-50-9) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This bicyclic sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile and potential applications in covalent inhibitor design, chemical probe development, and targeted protein modification. Recent studies have demonstrated its utility as a versatile warhead in covalent drug discovery, particularly in the context of serine hydrolases and other nucleophilic enzyme families.

Structural analysis reveals that the constrained bicyclic framework of 3-oxabicyclo[3.2.0]heptane-6-sulfonyl fluoride imparts remarkable stability while maintaining sufficient electrophilicity for selective protein modification. The compound's reactivity has been systematically characterized through kinetic studies, showing selective reactivity with catalytic serine residues while demonstrating improved stability in aqueous environments compared to simpler sulfonyl fluorides. This balance of reactivity and stability makes it particularly valuable for in vivo applications.

Recent applications of this compound include its incorporation into activity-based protein profiling (ABPP) probes for mapping enzyme activities in complex biological systems. Several research groups have reported successful labeling of various serine hydrolases using derivatives of 3-oxabicyclo[3.2.0]heptane-6-sulfonyl fluoride, demonstrating its broad utility in functional proteomics. The compound's ability to form stable covalent adducts with target proteins while maintaining good cell permeability has enabled its use in live-cell imaging and target engagement studies.

In drug discovery, derivatives of 3-oxabicyclo[3.2.0]heptane-6-sulfonyl fluoride have shown promise as covalent inhibitors for challenging therapeutic targets. Recent publications describe its application in the development of inhibitors for various disease-relevant enzymes, including those involved in inflammation, oncology, and infectious diseases. The compound's modular synthesis allows for straightforward derivatization, facilitating structure-activity relationship studies and optimization of pharmacological properties.

Safety and toxicological studies of 3-oxabicyclo[3.2.0]heptane-6-sulfonyl fluoride derivatives have progressed significantly in the past year. While maintaining potent covalent inhibition properties, optimized derivatives have demonstrated improved selectivity profiles and reduced off-target effects compared to earlier generation sulfonyl fluoride-based compounds. These advancements suggest that this chemical scaffold may overcome some of the historical limitations associated with covalent drug candidates.

Looking forward, researchers anticipate expanded applications of 3-oxabicyclo[3.2.0]heptane-6-sulfonyl fluoride in chemical biology tool development and targeted therapeutics. Current challenges being addressed include further optimization of selectivity profiles and development of strategies for reversible covalent inhibition using this scaffold. The compound's unique combination of properties positions it as a valuable addition to the medicinal chemist's toolbox for addressing difficult drug targets.